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Entospletinib Clinical Trial Summary

Entospletinib was evaluated in a phase 2 clinical trial for older adults with specific types of acute myeloid

leukemia (AML). The key quantitative outcomes are summarized in the table below.

Trial
Cohort

Patient Population

Composite
Complete
Remission (CCR)
Rate

Median
Overall
Survival

Study Conclusion

Cohort
A

AML with TP53
mutations (with or
without complex

karyotype)

13.3% (95% CI:

5.1%–26.8%)

6.5 months The study was stopped

as the futility boundary
was crossed.

Cohort
B

AML with a complex

karyotype without TP53
mutations

30.8% (95% CI:

9.1%–61.4%)

11.5 months The study was stopped

as the futility boundary
was crossed.

This trial did not identify or utilize CD63 as a biomarker for response monitoring [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s548128?utm_src=pdf-body
https://www.smolecule.com/products/s548128?utm_src=pdf-interest
https://www.smolecule.com/products/s548128?utm_src=pdf-body
https://www.smolecule.com/products/s548128?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11225573/
https://www.smolecule.com/products/s548128?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


CD63 as a Cancer Biomarker and Target

CD63 is a transmembrane protein widely recognized as a marker for exosomes (small extracellular vesicles).

Its role in cancer is complex and appears to be context-dependent, acting in both promoting and suppressing

tumor progression [2] [3].

The table below outlines the potential applications of CD63 in cancer research.

Aspect Role of CD63 Potential Research Application

Diagnostic &
Prognostic
Marker

Overexpressed in various cancers (e.g.,

prostate, melanoma, breast). In prostate
cancer, high CD63 levels are linked to worse

outcomes [4].

Detecting CD63 in exosomes

from blood (liquid biopsy) for
diagnosis or prognosis [5] [2].

Therapeutic
Target

Interacts with proteins like TIMP-1, activating

pro-survival pathways (e.g., PI3K/AKT,
MAPK) [2] [3].

Developing agents (aptamers,

antibodies) to block CD63
interactions and inhibit tumor

growth [6] [3].

Exosome
Isolation & Drug
Delivery

A classic exosome surface marker. CD63

aptamers can isolate exosomes under mild
conditions (e.g., using 0.5M NaCl) [6].

Using CD63-targeting systems

for precise drug delivery via
engineered exosomes [3].

Experimental Workflow for CD63 Aptamer-Based
Exosome Isolation

For your technical support materials, here is a detailed methodology for isolating exosomes using CD63

aptamers, as described in the literature [6]. The following diagram illustrates this competitive SELEX and

isolation workflow.
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Competitive SELEX Process

Immobilize His-tagged
CD63 protein on plate

Incubate with ssDNA library

Wash away unbound/weakly bound sequences

Competitive Elution:
Add free CD63 protein

Collect eluted aptamers

Amplify via PCR

Repeat SELEX Rounds
with counter-selection

Sequence final pool
(Next-Generation Sequencing)

Identify high-affinity aptamers
(e.g., CD63-1, CD63-2)
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Aptamer-Based Exosome Isolation

Coat magnetic beads
with CD63-1 aptamer

Aptamer Application

Incubate with sample
(e.g., cell culture medium)

Capture CD63-positive exosomes

Wash to remove contaminants

Elute native exosomes
using 0.5M NaCl buffer

Click to download full resolution via product page

Key Technical Details:

SELEX Strategy: The use of competitive elution with free CD63 protein was crucial for selecting
aptamers that recognize the native, three-dimensional structure of the protein [6].

Aptamer Performance: The identified CD63-1 aptamer had a high affinity for the CD63 protein (Kd =
38.71 nM) and for CD63-positive cells (Kd ~ 100 nM) [6].

Gentle Elution: A significant advantage of using aptamers over antibodies is the ability to use a mild,
0.5 M NaCl elution buffer to isolate exosomes in their native state, preserving their biological

function for downstream applications [6].
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Key Insights for Your Research

Based on the current literature, here are some actionable insights:

No Direct Link Established: The search results confirm that CD63 has not been reported as a
biomarker for monitoring entospletinib response. Entospletinib's mechanism focuses on SYK

inhibition, and its trial analysis did not involve CD63 [1].
Explore the Tumor Microenvironment: Since CD63 is heavily involved in exosome-mediated

communication within the tumor microenvironment [2], you could design experiments to investigate if
entospletinib treatment alters the level or protein cargo of CD63-positive exosomes.

Utilize Available Tools: The protocols and aptamers described, particularly the CD63-1 aptamer for
gentle exosome isolation, are robust tools you can reference for your own experiments involving

exosome isolation and characterization [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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